Cas no 2170-08-3 (Dimethyl-bis(2-phenylethynyl)silane)

Dimethyl-bis(2-phenylethynyl)silane structure
2170-08-3 structure
Product Name:Dimethyl-bis(2-phenylethynyl)silane
CAS No:2170-08-3
MF:C18H16Si
MW:260.405145645142
MDL:MFCD00270967
CID:249924
PubChem ID:253661995
Update Time:2025-09-27

Dimethyl-bis(2-phenylethynyl)silane Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[(dimethylsilylene)di-2,1-ethynediyl]bis-
    • Dimethylbis(phenylethynyl)silane
    • BIS(PHENYLETHYNYL)DIMETHYLSILANE
    • LRBLIVYQOCFXPX-UHFFFAOYSA
    • bisphenylethynyldimethylsilane
    • LRBLIVYQOCFXPX-UHFFFAOYSA-
    • LRBLIVYQOCFXPX-UHFFFAOYSA-N
    • D4625
    • Dimethyl-bis(2-phenylethynyl)silane
    • DTXSID70451823
    • T70574
    • SY106639
    • InChI=1/C18H16Si/c1-19(2,15-13-17-9-5-3-6-10-17)16-14-18-11-7-4-8-12-18/h3-12H,1-2H3
    • BS-48845
    • CS-0128993
    • MFCD00270967
    • 2170-08-3
    • dimethylbis(2-phenylethynyl)silane
    • MDL: MFCD00270967
    • Inchi: 1S/C18H16Si/c1-19(2,15-13-17-9-5-3-6-10-17)16-14-18-11-7-4-8-12-18/h3-12H,1-2H3
    • InChI Key: LRBLIVYQOCFXPX-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)(C)C

Computed Properties

  • Exact Mass: 260.10200
  • Monoisotopic Mass: 260.102127045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: 79.0 to 83.0 deg-C
  • Boiling Point: 177°C/3mmHg(lit.)
  • Flash Point: >110°C
  • Refractive Index: 1.584
  • PSA: 0.00000
  • LogP: 3.87660
  • λmax: 249(Cyclohexane)(lit.)
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Dimethyl-bis(2-phenylethynyl)silane Security Information

Dimethyl-bis(2-phenylethynyl)silane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dimethyl-bis(2-phenylethynyl)silane Pricemore >>

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